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Compound of Interest

Compound Name: Triphenylstannane

Cat. No.: B1218745 Get Quote

An In-depth Technical Guide to Triphenylstannane

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenylstannane, also known as triphenyltin hydride, is an organotin compound with the

chemical formula (C₆H₅)₃SnH. It is a versatile and widely utilized reagent in organic synthesis,

primarily as a radical-based reducing agent. This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, reactivity, applications, and

toxicological profile, tailored for professionals in research and development.

Chemical Identity
Triphenylstannane is characterized by a central tin atom covalently bonded to three phenyl

groups and one hydrogen atom.
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Identifier Value

CAS Number 892-20-6[1][2][3][4][5]

EC Number 212-967-8[2][3][5]

IUPAC Name triphenylstannane[2]

Synonyms
Triphenyltin hydride, Triphenylstannyl hydride[1]

[2][3][5]

Molecular Formula C₁₈H₁₆Sn[1][2][3][4][5][6]

SMILES
C1=CC=C(C=C1)--INVALID-LINK--

C3=CC=CC=C3[1][2]

InChI Key NFHRNKANAAGQOH-UHFFFAOYSA-N[1][2]

Physicochemical Properties
Triphenylstannane is a colorless to pale yellow solid at room temperature, often with a waxy

consistency.[3][7][8][9] It is hydrophobic and practically insoluble in water but exhibits good

solubility in many common organic solvents.[1][7][8][9][10]

Data Summary
The quantitative physical and chemical properties of triphenylstannane are summarized in the

table below.
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Property Value Units

Molecular Weight 351.03 g/mol [4][5][6][10]

Appearance
Opalescent colorless or milky

white to pale yellow solid
-[3][7][9]

Melting Point 26-28 °C[3][4][5][10]

Boiling Point 163-165 @ 0.3 Torr °C[3][4][5]

Density 1.374 g/cm³ at 25 °C[3][4][5][10]

Flash Point >113 °C

Refractive Index 1.632 (n20/D) -[3][5]

Water Solubility Insoluble -[1][5][8]

Organic Solvent Solubility
Soluble in benzene, toluene,

ether, THF
-[1][7][8][9][10]

Synthesis and Handling
Triphenylstannane is typically synthesized by the reduction of a triphenyltin halide, most

commonly triphenyltin chloride.

General Synthesis Workflow
The primary synthetic route involves the reduction of triphenyltin chloride using a hydride-

donating reagent.
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Caption: General workflow for the synthesis of Triphenylstannane.

Experimental Protocol: Reduction of Triphenyltin
Chloride
This protocol describes the synthesis of triphenylstannane via the reduction of triphenyltin

chloride with lithium aluminum hydride (LiAlH₄).[6][7][9][10][11]

Materials and Reagents:
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Triphenyltin chloride ((C₆H₅)₃SnCl)

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether

Distilled water

Saturated aqueous sodium sulfate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet is charged with a suspension of lithium aluminum hydride in

anhydrous diethyl ether under a nitrogen atmosphere.

The suspension is cooled to 0 °C in an ice bath.

A solution of triphenyltin chloride in anhydrous diethyl ether is added dropwise from the

dropping funnel to the stirred LiAlH₄ suspension over a period of 30-60 minutes.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 1-2 hours.

The reaction is carefully quenched by the slow, dropwise addition of distilled water, followed

by a saturated aqueous sodium sulfate solution to precipitate the aluminum salts.

The resulting mixture is filtered, and the solid residue is washed with diethyl ether.

The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure.

The crude product can be purified by Kugelrohr distillation under high vacuum to yield pure

triphenylstannane.[7]
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Handling and Storage: Organotin hydrides like triphenylstannane can decompose slowly at

room temperature. For long-term stability, it is recommended to store the compound at 0 °C or

below.[7][9]

Reactivity and Applications
Triphenylstannane's utility stems from the moderate strength of the Sn-H bond, which allows it

to act as a hydrogen atom donor in radical chain reactions.[10]

Radical Reaction Mechanism
The core reactivity involves the homolytic cleavage of the Sn-H bond, typically initiated by a

radical initiator like azobisisobutyronitrile (AIBN), to form the triphenylstannyl radical

((C₆H₅)₃Sn•). This radical then participates in a variety of transformations.

Initiation
Propagation Cycle
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Initiator Radical
(R•)

Δ or hν
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Caption: Radical chain mechanism involving Triphenylstannane.

Key Applications
Triphenylstannane is a reagent of choice for numerous organic transformations.
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Application Area Description

Radical Deoxygenation
Removal of hydroxyl groups from alcohols (e.g.,

Barton-McCombie deoxygenation).[7][9]

Reductive Dehalogenation
Reduction of alkyl and aryl halides to the

corresponding hydrocarbons.[7]

Hydrostannylation
Addition of the Sn-H bond across alkenes and

alkynes to form new organotin compounds.[7][9]

Reduction of Carbonyls
Reduction of α,β-unsaturated aldehydes and

ketones.[7][9]

Agrochemicals

Used as a protectant fungicide to control

diseases like potato blight and leaf spots on

sugar beet.[3][5][7][9]

Material Science

Serves as a precursor for other organotin

compounds used as PVC stabilizers and

biocides.[1][5][8]

Toxicology and Safety
Organotin compounds, including triphenylstannane, are known for their toxicity and require

careful handling.

Hazard Summary
Hazard Class GHS Classification

Acute Oral Toxicity H301: Toxic if swallowed[2]

Acute Dermal Toxicity H311: Toxic in contact with skin[2]

Acute Inhalation Toxicity H331: Toxic if inhaled[2]

Aquatic Hazard (Acute) H400: Very toxic to aquatic life[2]

Aquatic Hazard (Chronic)
H410: Very toxic to aquatic life with long lasting

effects[2]
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Toxicological Mechanism
Organotin compounds exert their toxic effects through multiple mechanisms, primarily

impacting the nervous and immune systems.[2] They are also considered potential endocrine

disruptors.[2]
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Caption: Toxicological mechanisms of organotin compounds.[2]

Disclaimer: This document is intended for informational purposes for qualified professionals.

Always consult the latest Safety Data Sheet (SDS) before handling triphenylstannane and

adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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